Cas no 31883-98-4 (3-methylcyclohex-3-en-1-one)

• Product Name: 3-methylcyclohex-3-en-1-one
• CAS No: 31883-98-4
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 313862
• PubChem ID: 520546
• Update Time: 2025-04-19

3-methylcyclohex-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one,3-methyl-
• 3-methylcyclohex-3-en-1-one
• 3-Cyclohexen-1-one,3-methyl
• 3-Methyl-3-cyclohexen-1-on
• 3-Methyl-3-cyclohexen-1-one
• 3-Methyl-3-cyclohexenon
• 3-methyl-3-cyclohexenone
• 3-Methyl-cyclohex-3-enon
• 3-methyl-cyclohex-3-enone
• EINECS 250-855-0
• 3-Methylcyclohex-3-enone
• 3-Cyclohexen-1-one, 3-methyl-
• CS-0227205
• SCHEMBL592826
• MHBNXZDNKOXHCX-UHFFFAOYSA-N
• D79894
• DTXSID50185735
• MFCD00049189
• 31883-98-4
• NS00029190

• Inchi： 1S/C7H10O/c1-6-3-2-4-7(8)5-6/h3H,2,4-5H2,1H3
• InChI Key： MHBNXZDNKOXHCX-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=CCC1

Computed Properties

• Exact Mass: 110.07300
• Monoisotopic Mass: 110.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.9693
• Melting Point: -21°C
• Boiling Point: 201°C (estimate)
• Flash Point: 55.5°C
• Refractive Index: 1.4947
• PSA: 17.07000
• LogP: 1.68570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones